Cas no 107885-67-6 ((3S)-azepan-3-amine)

(3S)-azepan-3-amine structure

Product Name:(3S)-azepan-3-amine

CAS No:107885-67-6

Molecular Formula:C₆H₁₄N₂

Molecular Weight:114.18876

MDL:MFCD00067111

CID:842569

PubChem ID:7145038

(3S)-azepan-3-amine Properties

Names and Identifiers

- (S)-Azepan-3-amine
- (R)-3-Amino-Hexahydro-1H-Azepin
- 1H-Azepin-3-amine, hexahydro-, (3S)-
- BESIVANCE II
- (3S)-azepan-3-amine
- (3S)-3-Aminohexahydroazepine
- (S)-3-Aminohexahydroazepine
- (S)-Hexahydro-1H-azepin-3-amine
- S-3-Aminohomopiperidine
- (S)-3-Amino-hexahydro-1H-azepin
- 107885-67-6
- CS-0147270
- EN300-314364
- SCHEMBL1563759
- DTXSID30428011
- WJUBYASTGWKFHK-LURJTMIESA-N
- AKOS006337460
- AS-78555
- MFCD00067111
- DB-328104
- (S)-Azepan-3-ylamine
- MDL： MFCD00067111
- InChIKey： WJUBYASTGWKFHK-LURJTMIESA-N
- Inchi： InChI=1S/C6H14N2/c7-6-3-1-2-4-8-5-6/h6,8H,1-5,7H2/t6-/m0/s1
- SMILES： N[C@H]1CCCCNC1

Computed Properties

Exact Mass: 114.11600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 114.116
Heavy Atom Count: 8
Complexity: 63.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Topological Polar Surface Area: 38A^2

Experimental Properties

LogP: 1.11630
PSA: 38.05000
Refractive Index: 1.453
Boiling Point: 181 ºC
Flash Point: 70 ºC
Color/Form: Colorless crystal
Density: 0.893

(3S)-azepan-3-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AD67309-500mg	(S)-Azepan-3-amine	107885-67-6	95%	500mg	$63.00	2024-04-20
Aaron	AR007W9L-100mg	(R)-3-Amino-Hexahydro-1H-Azepin	107885-67-6	97%	100mg	$18.00
abcr	AB530617-250 mg	(3S)-Azepan-3-amine; .	107885-67-6		250MG	€472.80	2022-07-29
Alichem	A449042583-5g	(S)-Azepan-3-amine	107885-67-6	95%	5g	$588.60	2023-09-04
Ambeed	A375298-100mg	(S)-Azepan-3-amine	107885-67-6	97%	100mg	$21.0
Chemenu	CM300282-5g	(S)-Azepan-3-amine	107885-67-6	95%	5g	$505
Enamine	EN300-314364-0.05g	(3S)-azepan-3-amine	107885-67-6		0.05g	$311.0	2023-09-05
eNovation Chemicals LLC	D630191-250MG	(3S)-azepan-3-amine	107885-67-6	97%	250MG	$290	2022-06-06
Fluorochem	216371-250mg	S)-Azepan-3-amine Hydrochloride	107885-67-6	95%	250mg	￡560.00	2022-03-01
TRC	S290440-1g	(3S)-Azepan-3-amine	107885-67-6		1g	$ 665.00	2022-06-03

(3S)-azepan-3-amine Synthesis

(3S)-azepan-3-amine Related Literature

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7. One-pot synthesis of amine-functionalized graphene oxide by microwave-assisted reactions: an outstanding alternative for supporting materials in supercapacitors

C. C. Caliman,A. F. Mesquita,D. F. Cipriano,J. C. C. Freitas,A. A. C. Cotta,W. A. A. Macedo,A. O. Porto RSC Adv., 2018,8, 6136-6145
8. Alloying Cs+ into Rb2ZrCl6:Te4+ toward highly efficient and stable perovskite variants

Jun Zhou,Ximing Rong,Yulong Wang,Xiangyan Yun,Denghui Xu,Xiong Li Mater. Chem. Front., 2021,5, 4997-5003
9. Anchoring ternary CuFePd nanocatalysts on reduced graphene oxide to improve the electrocatalytic activity for the methanol oxidation reaction

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10. A novel copper(II) complex of a tripodal ligand with phenolate-phenol interligand, intramolecular hydrogen bonding†

Vaidyanathan Mathrubootham,Anthony W. Addison,K. Travis Holman,Ekkehard Sinn,Laurence K. Thompson Dalton Trans., 2009, 8111-8116

107885-67-6 ((3S)-azepan-3-amine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:107885-67-6)(3S)-azepan-3-amine

Purity:99%/99%

Quantity:25g/50g

Price($):1213.0/3463.0